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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely controlling the exothermic reaction of sodium hydride (NaH) with

water and other protic reagents. Adherence to these protocols is critical to ensure laboratory

safety.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with the reaction of sodium hydride and water?

A1: The reaction of sodium hydride with water is highly exothermic and produces flammable

hydrogen gas (H₂) and corrosive sodium hydroxide (NaOH).[1][2][3][4] The primary hazards

include:

Rapid temperature increase: The significant heat generated can cause the reaction to

become uncontrollable, potentially leading to boiling of the solvent and pressure buildup.[3]

Hydrogen gas evolution: Hydrogen is a highly flammable gas that can form explosive

mixtures with air. The heat of the reaction can be sufficient to ignite the hydrogen gas

produced.[1][3]

Corrosive byproduct: Sodium hydroxide is a strong base and is corrosive to skin and eyes.[2]

[5]

Q2: What is the chemical equation for the reaction of sodium hydride with water?
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A2: Sodium hydride reacts with water to form sodium hydroxide and hydrogen gas. The

balanced chemical equation is: NaH(s) + H₂O(l) → NaOH(aq) + H₂(g)[1][2][3]

Q3: What personal protective equipment (PPE) is required when working with sodium
hydride?

A3: When handling sodium hydride, it is essential to wear appropriate PPE to protect against

skin and eye contact.[5] Recommended PPE includes:

A flame-retardant lab coat.[6]

Chemical safety goggles and a face shield.[7][8]

Chemically resistant gloves (nitrile or neoprene are suitable).[6]

Full-length pants and closed-toe shoes.[7]

Q4: Under what atmospheric conditions should sodium hydride be handled?

A4: Sodium hydride is a water-reactive material and should be handled under an inert

atmosphere, such as nitrogen or argon, to prevent reaction with atmospheric moisture.[6] A

glove box is the ideal environment for handling sodium hydride.[6]

Q5: How should sodium hydride be stored?

A5: Sodium hydride should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from water, acids, and oxidizing agents.[5][8] It should never be stored

near a sink or emergency shower.[6]

Troubleshooting Guide
Issue: The reaction is proceeding too quickly and the temperature is rising rapidly.

Possible Cause: The quenching agent is being added too quickly, or the initial amount of

sodium hydride was underestimated.

Solution:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.quora.com/What-happens-when-sodium-hydride-reacts-with-water
https://leverageedu.com/questions-answers/what-is-formed-in-the-reaction-of-sodium-hydride-with-water/
https://www.reddit.com/r/chemicalreactiongifs/comments/2psx4u/sodium_hydride_water/
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://en.888chem.com/news/40/20773.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumHydride.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.alkalimetals.com/uploads/product_msds/SODIUM%20HYDRIDE_MSDS.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumHydride.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumHydride.pdf
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumHydride.pdf
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://en.888chem.com/news/40/20773.html
https://www.alkalimetals.com/uploads/product_msds/SODIUM%20HYDRIDE_MSDS.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumHydride.pdf
https://www.benchchem.com/product/b050883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately stop the addition of the quenching agent.

Ensure the reaction flask is securely placed in an ice/water bath to cool it down.[6]

If the reaction continues to accelerate, be prepared to evacuate the area and alert safety

personnel.

Once the reaction is under control, resume the addition of the quenching agent at a much

slower rate.

Issue: A fire has started in the reaction vessel.

Possible Cause: The hydrogen gas produced has ignited, likely due to the exothermic nature

of the reaction.

Solution:

If the fire is small and contained within the flask, it may extinguish on its own as the

hydrogen is consumed.

If the fire spreads, use a Class D fire extinguisher, dry sand, or ground limestone.[6]

DO NOT use a water, carbon dioxide, or soda-acid fire extinguisher, as these will react

violently with sodium hydride.[6][8]

Evacuate the area and activate the fire alarm if the fire cannot be immediately controlled.

Issue: The sodium hydride dispersion in mineral oil is difficult to handle.

Possible Cause: The mineral oil makes accurate weighing and dispensing challenging.

Solution:

The mineral oil can be washed away with a dry, high-boiling hydrocarbon solvent like

hexane or heptane.[6]

This procedure should be performed under an inert atmosphere.
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After washing, the solvent should be carefully removed, and the remaining sodium
hydride can be used. The washings will contain traces of NaH and should be quenched

separately.[6]

Quantitative Data for Quenching
Parameter Recommendation Notes

Quenching Agents

Isopropanol, followed by

Ethanol, then Methanol, and

finally Water.[6][9] Saturated

aqueous ammonium chloride

can also be used.[10][11]

Start with the least reactive

alcohol and proceed to more

reactive ones to control the

rate of reaction.

Reaction Temperature Maintain at 0 °C or below.

Use an ice/water or ice/salt

bath to cool the reaction

vessel.[10]

Rate of Addition Slow, dropwise addition.

The rate should be controlled

to prevent a rapid temperature

increase and excessive

hydrogen evolution.

Stirring Vigorous stirring.

Ensures even distribution of

the quenching agent and helps

to dissipate heat.

Experimental Protocol: Quenching of Sodium
Hydride
This protocol outlines the steps for safely quenching residual sodium hydride after a reaction.

Materials:

Reaction flask containing residual sodium hydride

Inert gas source (Nitrogen or Argon)

Ice/water bath
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Stir plate and magnetic stir bar

Dropping funnel or syringe pump

Quenching agents: Isopropanol, Methanol, Water (all anhydrous initially)

Personal Protective Equipment (PPE) as specified above

Procedure:

Inert Atmosphere: Ensure the reaction flask is under a positive pressure of an inert gas

(nitrogen or argon).

Cooling: Place the reaction flask in an ice/water bath on a magnetic stir plate and begin

stirring.

Initial Quench: Slowly add anhydrous isopropanol to the stirred suspension of sodium
hydride dropwise via a dropping funnel or syringe pump.[6]

Monitor Reaction: Observe the rate of hydrogen gas evolution and the temperature of the

reaction. If the reaction becomes too vigorous, stop the addition immediately and allow the

reaction to subside before continuing at a slower rate.

Sequential Quenching: Once the addition of isopropanol is complete and the gas evolution

has ceased, slowly add anhydrous methanol in the same dropwise manner.

Final Quench with Water: After the reaction with methanol is complete, very cautiously add

water dropwise.[6] Be aware that even after the addition of alcohols, there may be pockets of

unreacted sodium hydride that will react vigorously with water.[7]

Neutralization: Once the quenching is complete, check the pH of the solution. It will be basic

due to the formation of sodium hydroxide. Neutralize with a dilute acid (e.g., HCl) if

necessary for workup or disposal.

Workflow for Safe Sodium Hydride Quenching
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Caption: Logical workflow for the safe quenching of sodium hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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